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Compound of Interest

Compound Name: Creatine citrate

Cat. No.: B069006

Audience: Researchers, scientists, and drug development professionals.

Introduction: Creatine is a widely studied compound known for its role in cellular energy
metabolism. While creatine monohydrate is the most researched form, creatine citrate offers
enhanced solubility in aqueous solutions, which can be advantageous for certain in vivo
experimental designs.[1][2][3] Proper preparation of stock solutions is critical to ensure
accurate dosing, bioavailability, and experimental reproducibility. These application notes
provide detailed protocols for the preparation and administration of creatine citrate solutions
for in vivo studies, a summary of relevant quantitative data, and an overview of the key
signaling pathways involved.

Quantitative Data Summary

The following tables summarize key quantitative data related to the properties and
administration of creatine and its forms.

Table 1: Solubility of Creatine Forms in Water at 20°C
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Resulting pH of

Creatine Form Solubility (g/L) . Reference
Saturated Solution

Creatine Monohydrate 14 g/L ~7.0 [2]

Tri-creatine Citrate 29 g/L ~3.2 [1][2]

Creatine Pyruvate 54 g/L ~2.6 [1112]

Note: The enhanced solubility of creatine salts is attributed to the lowering of the solution's pH.

[1][2]

Table 2: Stability of Creatine in Aqueous Solutions
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pH of Solution

Degradation at
25°C after 3 Days

Key
Considerations

Reference

6.5-75

Relatively stable

Neutral pH offers

better stability.

[4]1(5]

5.5

~4%

Acidic conditions
increase the rate of
degradation to

creatinine.

[4]115]

4.5

~12%

Solutions should be
prepared fresh

whenever possible.

[4115]

3.5

~21%

Tri-creatine citrate
creates an acidic
solution (pH ~3.2),
increasing
degradation risk over

time.

[2]141(5]

Storage Temp.

Effect on Stability

Room Temperature

Significant
degradation observed

over days/weeks.[6][7]

[8]

[elr71el

Refrigerated (4°C)

Slows degradation,

but does not eliminate
it.[6][7][8] Can lead to
crystallization.[6][7][8]

[eli71el

Note: Due to the inherent instability of creatine in acidic solutions, it is strongly recommended

to prepare creatine citrate solutions fresh daily for in vivo studies.[4][5] Storing tri-creatine

citrate powder at 40°C for 28 days can also lead to the formation of creatinine.[1][5]

Table 3: Example Dosage and Administration Parameters for Rodent In Vivo Studies
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Parameter Value/Range Species/Strain  Method Reference
0.3 g/kg/day (300 Charles River Diluted in

Dosage . L
mg/kg/day) Mice drinking water

o ) 5-10 mL/kg

Administration )
(max Mice & Rats Oral Gavage 9]

Volume
recommended)

Frequency Daily Mice & Rats Oral Gavage

) Water, 0.5% )
Vehicle Mice Oral Gavage [10][11]
Methyl Cellulose

Experimental Protocols
Protocol 1: Preparation of Creatine Citrate Stock
Solution for Oral Gavage

This protocol describes the preparation of a creatine citrate solution for a single day of dosing.
It is critical to prepare this solution fresh each day immediately before administration due to
stability concerns.

Materials:

¢ Creatine Citrate powder (ensure purity specifications are appropriate for in vivo use)
 Sterile vehicle (e.g., sterile distilled water, 0.9% saline, or 0.5% methylcellulose)

o Calibrated analytical balance

 Sterile conical tubes (e.g., 15 mL or 50 mL)

» Sterile serological pipettes

e \ortex mixer

e Optional: 0.22 um syringe filter for sterilization
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Procedure:

e Dose Calculation:

o Determine the desired dose in mg/kg (e.g., 300 mg/kg).

o Determine the administration volume in mL/kg (e.g., 10 mL/kg).

o Calculate the required concentration (mg/mL):

» Concentration (mg/mL) = Dose (mg/kg) / Administration Volume (mL/kg)

» Example: For a 300 mg/kg dose in 10 mL/kg, the concentration is 300 / 10 = 30 mg/mL.

e Total Volume Calculation:

[e]

Weigh each animal to be dosed.

o

Calculate the total volume of solution needed for the entire cohort for one day.

[¢]

Volume per animal (mL) = Animal Weight (kg) x Administration Volume (mL/kg)

o

Prepare a slight excess (e.g., 10-20%) to account for transfer losses.

» Weighing Creatine Citrate:

o Calculate the total mass of creatine citrate required:

» Mass (mg) = Total Volume (mL) x Concentration (mg/mL)

o Accurately weigh the calculated amount of creatine citrate powder using an analytical
balance.

e Dissolution:

o Transfer the weighed powder into a sterile conical tube.

o Add the required volume of the sterile vehicle to the tube.
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o Cap the tube tightly and vortex vigorously until the powder is completely dissolved.
Visually inspect the solution against a light source to ensure there are no suspended
particles.

o Note: Given the solubility of tri-creatine citrate is ~29 mg/mL (29 g/L) at 20°C, the
example concentration of 30 mg/mL may require gentle warming (to ~37°C) or sonication
to fully dissolve.[1][2] If warming is used, allow the solution to return to room temperature
before administration.

 Sterilization (Optional but Recommended):

o If the vehicle was not pre-sterilized or if sterility is paramount, filter the final solution
through a 0.22 um syringe filter into a new sterile tube. This is particularly important for
studies involving immunocompromised animals.

e Administration:

o Use the freshly prepared solution immediately. Do not store for later use. Discard any
unused solution at the end of the day.

Protocol 2: Administration of Creatine Citrate Solution
via Oral Gavage in Mice

Oral gavage is a precise method for delivering a specific dose. This procedure should only be
performed by trained personnel to minimize animal stress and prevent injury.

Materials:
o Freshly prepared Creatine Citrate solution
e Appropriately sized syringes (e.g., 1 mL)

o Appropriately sized gavage needles (e.g., 18-20 gauge, 1-1.5 inches long with a rounded tip
for adult mice).[9]

e Animal scale

e 70% ethanol for disinfection
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Procedure:
e Animal Preparation:

o Acclimatize mice to handling for several days prior to the first gavage session to reduce
stress.[10]

o Weigh the mouse immediately before dosing to calculate the exact volume to be
administered.

e Syringe Preparation:

o Draw the calculated volume of the creatine citrate solution into the syringe. Ensure there
are no air bubbles.

o Securely attach the gavage needle to the syringe.
e Animal Restraint:

o Gently but firmly restrain the mouse by scruffing the loose skin on its neck and back. This
immobilizes the head and aligns the esophagus and pharynx for easier passage of the
needle.[9][10] The mouse should be held in a vertical position.

o Gavage Needle Insertion:

o Gently insert the gavage needle into the diastema (the gap between the incisors and
molars).[10]

o Advance the needle along the roof of the mouth toward the esophagus. The needle should
pass smoothly without resistance.[10] The animal may exhibit a swallowing reflex.

o CRITICAL: If any resistance is met, or if the animal begins to struggle excessively,
withdraw the needle immediately and re-attempt. Forcing the needle can cause perforation
of the esophagus or accidental entry into the trachea.

o Administration:
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o Once the needle is correctly positioned in the stomach (pre-measured to the last rib),
slowly and steadily depress the syringe plunger to administer the solution.[12] A steady
pace helps prevent regurgitation.[10]

e Post-Procedure Monitoring:

[¢]

After administration, gently remove the gavage needle following the same path of
insertion.

[¢]

Return the mouse to its home cage.

[¢]

Monitor the animal for at least 10-15 minutes for any signs of immediate distress, such as
difficulty breathing, cyanosis, or leakage of the solution from the mouth or nose.[10][12]

[¢]

Continue to monitor the animals periodically over the next 24 hours.

Visualizations
Experimental Workflow

The following diagram illustrates the logical workflow for preparing and administering creatine
citrate solutions in a typical daily in vivo experiment.
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Daily Solution Preparation

1. Calculate Dose &
Required Concentration

2. Weigh Animal

3. Calculate Total
Solution Volume

4. Weigh
Creatine Citrate

5. Dissolve in
Sterile Vehicle

6. Prepare Dosing Syringe

In Vivo Adrninistrav'

7. Restrain Animal

8. Perform
Oral Gavage

Data & Safety

Safety: No Resistance Critical: Prepare
During Gavage Solution Fresh Daily

Click to download full resolution via product page

9. Post-Procedure
Monitoring

Workflow for daily preparation and administration of creatine citrate.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b069006?utm_src=pdf-body-img
https://www.benchchem.com/product/b069006?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b069006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Signaling Pathway

Creatine supplementation can influence key anabolic signaling pathways in skeletal muscle,
primarily through the Akt/mTOR pathway, which is a crucial regulator of muscle protein
synthesis and hypertrophy.[13][14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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